N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}-2H-tetrazol-5-amine

• IUPAC Name: N-[[3-chloro-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C16H15ClFN5O2/c1-24-14-7-10(8-19-16-20-22-23-21-16)6-12(17)15(14)25-9-11-4-2-3-5-13(11)18/h2-7H,8-9H2,1H3,(H2,19,20,21,22,23)
• InChI Key: YZNJTQRXJNOSGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CNC2=NNN=N2)Cl)OCC3=CC=CC=C3F
• Molecular Formula: C16H15ClFN5O2
• Molecular Weight: 363.77 g/mol

Description

N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}-2H-tetrazol-5-amine, also known as compound A, is a novel tetrazole-based compound that has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}-2H-tetrazol-5-amine A is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in inflammation and tumor growth. It also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound A has been shown to have anti-inflammatory and anti-tumor effects in preclinical studies. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been studied for its potential use as a diagnostic agent for cancer imaging.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}-2H-tetrazol-5-amine A is its potential use as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory and anti-tumor properties in preclinical studies. However, one limitation of this compound A is its limited bioavailability, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of N-{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzyl}-2H-tetrazol-5-amine A. One direction is to investigate its potential use as a diagnostic agent for cancer imaging. Another direction is to study its mechanism of action in more detail to better understand its therapeutic potential. Additionally, further studies are needed to optimize its bioavailability and efficacy as a therapeutic agent.

Scientific Research Applications

Compound A has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory and anti-tumor properties in preclinical studies. In addition, it has also been studied for its potential use as a diagnostic agent for cancer imaging.